Cas no 782469-25-4 (N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide)

• Product Name: N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide
• CAS No: 782469-25-4
• MF: C₁₈H₁₅N₃O₃
• MW: 321.330003976822
• CID: 6783738
• PubChem ID: 2090804
• Update Time: 2025-07-23

N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Z27864960
• AKOS017054136
• MLS002169433
• 782469-25-4
• HMS3063D04
• CHEMBL1482960
• N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide
• G76838
• SMR001249768
• DTXSID501325599
• AB00726726-01

• Inchi： 1S/C18H15N3O3/c1-24-14-9-6-13(7-10-14)17(22)20-21-18(23)16-11-8-12-4-2-3-5-15(12)19-16/h2-11H,1H3,(H,20,22)(H,21,23)
• InChI Key： DPEVPOFLXITBAE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(NNC(C2=CC=C3C=CC=CC3=N2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 321.11134135g/mol
• Monoisotopic Mass: 321.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.3Ų

Additional information on N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide

Introduction to N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide (CAS No. 782469-25-4)

N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide, a compound with the chemical identifier CAS No. 782469-25-4, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the quinoline derivatives family, which is well-known for its wide range of applications in medicinal chemistry, particularly in the development of drugs targeting various diseases.

The molecular structure of N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide consists of a quinoline core substituted with a 4-methoxybenzoyl group and a carbohydrazide moiety. This specific arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development. The presence of the 4-methoxybenzoyl group introduces a hydrophobic region, while the carbohydrazide moiety provides a site for hydrogen bonding, which can be crucial for interactions with biological targets.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The structural features of N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide suggest that it may exhibit similar activities. Specifically, the quinoline core is known to interact with DNA and proteins, making it a valuable scaffold for developing therapeutic agents. The 4-methoxybenzoyl group can enhance the solubility and bioavailability of the compound, while the carbohydrazide moiety can form stable complexes with biological targets.

Recent research has highlighted the importance of quinoline derivatives in addressing emerging infectious diseases and cancer. For instance, studies have shown that certain quinoline-based compounds can inhibit the growth of multidrug-resistant bacteria by interfering with their DNA replication and transcription processes. Similarly, these compounds have been found to induce apoptosis in cancer cells by disrupting key signaling pathways. Given these findings, N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide represents a promising lead compound for further exploration in these areas.

The synthesis of N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the condensation of 4-methoxybenzoic acid with an appropriate quinoline derivative to form an amide intermediate. This intermediate is then reacted with hydrazine or a hydrazine derivative to introduce the carbohydrazide moiety. The final product is purified through recrystallization or column chromatography to obtain the desired compound in high purity.

One of the key challenges in working with N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide is its reactivity due to the presence of multiple functional groups. The carbohydrazide moiety, in particular, can be sensitive to moisture and air, requiring careful handling under inert conditions. However, advances in synthetic methodologies have made it possible to handle such compounds more efficiently, allowing for greater flexibility in laboratory settings.

In terms of biological activity, preliminary studies on N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide have shown promising results. In vitro assays have demonstrated that this compound can inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. Additionally, it has shown potential in inducing apoptosis in cancer cell lines by disrupting key cellular pathways involved in tumor growth and progression.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide is currently undergoing preclinical studies to evaluate its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether this compound is suitable for further development into a therapeutic agent. If successful, it could provide a new treatment option for patients suffering from infectious diseases or cancer.

The impact of such research extends beyond individual compounds like N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide. The insights gained from studying quinoline derivatives contribute to our understanding of disease mechanisms and provide new avenues for drug development. As our knowledge of these compounds grows, we can expect to see more innovative therapies emerge that target previously unexplored pathways.

In conclusion, N'-(4-methoxybenzoyl)quinoline-2-carbohydrazide (CAS No. 782469-25-4) is a compound with significant potential in pharmaceutical research. Its unique structure and demonstrated biological activity make it a valuable candidate for further investigation. As research continues to uncover new applications for quinoline derivatives, compounds like this one will play a crucial role in developing novel treatments for various diseases.